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For Researchers, Scientists, and Drug Development Professionals

Introduction
Polychlorinated biphenyl (PCB) 118, also known as 2,3',4,4',5-Pentachlorobiphenyl, is a mono-

ortho-substituted PCB congener. Its Chemical Abstracts Service (CAS) number is 31508-00-6

and its molecular formula is C12H5Cl5.[1] Like other PCBs, PCB 118 is a persistent organic

pollutant that has garnered significant attention due to its widespread environmental presence

and potential for adverse health effects. This technical guide provides a comprehensive

overview of the toxicological profile of PCB 118, with a focus on its carcinogenic and cellular

effects, the signaling pathways it modulates, and detailed experimental protocols for its study.

Toxicological Profile
Carcinogenicity
Studies have provided clear evidence of the carcinogenic activity of PCB 118 in animal models.

[2][3] Long-term exposure in female Harlan Sprague-Dawley rats has been linked to an

increased incidence of several types of neoplasms.

Table 1: Carcinogenic Effects of PCB 118 in Female Harlan Sprague-Dawley Rats (2-Year

Gavage Study)[2][3]
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Tissue Neoplasm Type
Dose Group (µg/kg
body weight)

Incidence

Liver Cholangiocarcinoma 4,600 Increased

Liver Hepatocholangioma 4,600 Increased

Liver
Hepatocellular

Adenoma
4,600 Increased

Lung
Cystic Keratinizing

Epithelioma
Not Specified Increased

Uterus
Squamous Cell

Carcinoma
Not Specified Potentially Related

Pancreas Acinar Neoplasms Not Specified Potentially Related

Cellular and Molecular Effects
PCB 118 elicits a range of effects at the cellular level, primarily mediated by the induction of

oxidative stress and interference with key signaling pathways. In human lung fibroblast (HELF)

cells, PCB 118 has been shown to have a biphasic effect on cell proliferation, stimulating it at

lower concentrations and inhibiting it at higher concentrations.[1] This is correlated with

increased levels of reactive oxygen species (ROS) and subsequent DNA damage at higher

doses.[1]

In human adrenocortical carcinoma (H295R) cells, PCB 118 has been demonstrated to disrupt

steroidogenesis.[4] Exposure to PCB 118 leads to a concentration-dependent increase in the

secretion of estradiol and cortisol.[4][5]

Table 2: In Vitro Effects of PCB 118 on HELF Cells[1]
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Endpoint Concentration Range Effect

Cell Proliferation 10⁻⁵ - 10⁻² µg/mL Stimulation

Cell Proliferation 1 - 20 µg/mL Inhibition

Reactive Oxygen Species

(ROS)
Higher concentrations Significant Increase

DNA Damage (Comet Assay) 5 µg/mL Increased

Table 3: Effects of PCB 118 on Steroid Hormone Production in H295R Cells (48-hour

exposure)[4][5]

Hormone Concentration Range Effect

Estradiol 40 pM - 4 µM Significant Increase

Cortisol 40 pM - 4 µM
Concentration-dependent

Increase

Progesterone 40 pM - 4 µM
Concentration-dependent

Increase

Signaling Pathways Modulated by PCB 118
PCB 118 exerts its biological effects through the modulation of several key signaling pathways.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
As a dioxin-like compound, a primary mechanism of action for PCB 118 is through the

activation of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor.[3]

Upon binding to PCB 118, the AhR translocates to the nucleus, dimerizes with the AhR nuclear

translocator (ARNT), and binds to xenobiotic responsive elements (XREs) in the DNA. This

leads to the altered expression of a battery of genes, including those involved in xenobiotic

metabolism such as cytochrome P450 enzymes (e.g., CYP1A1).[2][6][7]
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Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Mitogen-Activated Protein Kinase (MAPK) Signaling
Pathway
PCB 118 has been shown to affect the Mitogen-Activated Protein Kinase (MAPK) signaling

pathway, which is crucial for regulating cell proliferation, differentiation, and apoptosis.[1] In

HELF cells, exposure to PCB 118 leads to a time-dependent decrease in the expression of

ERK1/2 proteins, key components of the MAPK cascade, suggesting a toxic effect on this

pathway with prolonged exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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